Cas no 52885-14-0 (3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy-)

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- structure

52885-14-0 structure

Product Name:3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy-

CAS No:52885-14-0

MF:C₁₆H₃₈O₆Si₂

MW:382.64032793045

CID:358573

PubChem ID:11143452

Update Time:2025-04-19

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

- 3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy-
- triethoxy(4-triethoxysilylbutyl)silane
- 1,4-bis(triethoxysilyl)butane
- 3,10-Dioxa-4,9-disiladodecane,4,4,9,9-tetraethoxy
- 52885-14-0
- SCHEMBL315210
- DTXSID80456783
- Inchi： 1S/C16H38O6Si2/c1-7-17-23(18-8-2,19-9-3)15-13-14-16-24(20-10-4,21-11-5)22-12-6/h7-16H2,1-6H3
- InChI Key： PQVPWZHUJMEZSA-UHFFFAOYSA-N
- SMILES： [Si](CCCC[Si](OCC)(OCC)OCC)(OCC)(OCC)OCC

Computed Properties

Exact Mass: 382.22100
Monoisotopic Mass: 382.22069200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 17
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4Å²

Experimental Properties

PSA: 55.38000
LogP: 3.86340

3,10-Dioxa-4,9-disiladodecane, 4,4,9,9-tetraethoxy- Production Method

Production Method 1

998-30-1

52885-14-0

16068-37-4

87061-56-1

Reaction Conditions

1.1 Catalysts: Bis(acetylacetonato)nickel

Reference

Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane

Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51

Production Method 2

998-30-1

52885-14-0

87061-56-1

Reaction Conditions

1.1 Catalysts: Nickel, bis(3-propyl-2,4-pentanedionato-κO,κO′)- ; rt → reflux; 24 h, reflux

Reference

Process for preparation of bis(silyl)ethenes by dehydrogenative silylation of vinylsilanes with hydrosilanes in presence of nickel(II) catalyst

, Poland, , ,

Production Method 3

998-30-1

52885-14-0

87061-56-1

Reaction Conditions

1.1 Catalysts: Bis(acetylacetonato)nickel , Tris(2,6-dimethoxyphenyl)phosphine

Reference

Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane

Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51

Production Method 4

998-30-1

52885-14-0

87061-56-1

Reaction Conditions

1.1 Catalysts: Triphenylphosphine , Bis(acetylacetonato)nickel

Reference

Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane

Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51